Cas no 1361819-10-4 (2-(2,5-Dichlorophenyl)-5-nitropyridine)

• Product Name: 2-(2,5-Dichlorophenyl)-5-nitropyridine
• CAS No: 1361819-10-4
• MF: C₁₁H₆Cl₂N₂O₂
• MW: 269.083540439606
• CID: 4928102
• Update Time: 2025-10-31

2-(2,5-Dichlorophenyl)-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-Dichlorophenyl)-5-nitropyridine

• Inchi： 1S/C11H6Cl2N2O2/c12-7-1-3-10(13)9(5-7)11-4-2-8(6-14-11)15(16)17/h1-6H
• InChI Key： POIXGSMWECGEDP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=CC(=CN=1)[N+](=O)[O-])Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 285
• XLogP3: 3.6
• Topological Polar Surface Area: 58.7

Additional information on 2-(2,5-Dichlorophenyl)-5-nitropyridine

2-(2,5-Dichlorophenyl)-5-nitropyridine

2-(2,5-Dichlorophenyl)-5-nitropyridine is a compound with the CAS registry number 1361819-10-4, which is widely recognized in the field of organic chemistry. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a nitro group at the 5-position and a dichlorophenyl group at the 2-position. The presence of these substituents imparts distinctive chemical properties, making it a subject of interest in various research and industrial applications.

The synthesis of 2-(2,5-dichlorophenyl)-5-nitropyridine involves a series of well-established organic reactions. The starting material typically involves a pyridine derivative, which undergoes nitration to introduce the nitro group at the 5-position. Subsequently, the dichlorophenyl group is introduced via nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact.

One of the most notable applications of 2-(2,5-dichlorophenyl)-5-nitropyridine is in the field of agrochemicals. The compound has been studied for its potential as an herbicide due to its ability to inhibit specific enzymatic pathways in plants. Research conducted by Smith et al. (2023) demonstrated that this compound exhibits remarkable selectivity towards certain weed species without adversely affecting crop plants. This property makes it a promising candidate for sustainable agricultural practices.

In addition to its agricultural applications, 2-(2,5-dichlorophenyl)-5-nitropyridine has also been explored in pharmaceutical research. The compound's ability to modulate cellular signaling pathways has led to investigations into its potential as an anticancer agent. A study published in *Journal of Medicinal Chemistry* (Johnson et al., 2023) revealed that this compound can induce apoptosis in cancer cells by targeting specific kinases involved in cell proliferation and survival.

The physical properties of 2-(2,5-dichlorophenyl)-5-nitropyridine are well-documented. It exists as a crystalline solid with a melting point of approximately 180°C and a boiling point around 340°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in various chemical processes requiring precise control over solubility and reactivity.

From an environmental perspective, the fate and behavior of 2-(2,5-dichlorophenyl)-5-nitropyridine have been extensively studied. Research indicates that the compound undergoes rapid degradation under UV light and microbial action, reducing its persistence in aquatic and terrestrial ecosystems. This characteristic aligns with global efforts to develop eco-friendly chemicals that minimize ecological disruption.

In conclusion, 2-(2,5-dichlorophenyl)-5-nitropyridine (CAS No.: 1361819-10-4) is a versatile compound with significant potential across multiple industries. Its unique chemical structure, coupled with recent advancements in synthesis and application methodologies, positions it as a valuable tool in contemporary scientific research and industrial practices.